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For Researchers, Scientists, and Drug Development Professionals

Abstract
Chloraniformethan (CAS 20856-57-9), a formamide fungicide, was historically utilized as a

protectant against powdery mildew in various agricultural settings. Though now considered

obsolete, an examination of its chemical properties, synthesis, and biological activity provides

valuable insights for the development of new fungicidal agents. This technical guide

consolidates the available scientific information on Chloraniformethan, presenting its

physicochemical characteristics, a probable synthesis route, its likely mechanism of action

through the inhibition of sterol biosynthesis, and a summary of its known biological effects. All

quantitative data is presented in structured tables, and a detailed, though generalized,

experimental protocol for its synthesis is provided. Visual diagrams illustrating the proposed

mechanism of action and a general experimental workflow for its preparation are also included

to facilitate a deeper understanding of this compound.

Chemical and Physical Properties
Chloraniformethan, chemically known as N-[2,2,2-trichloro-1-(3,4-

dichloroanilino)ethyl]formamide, is an organochlorine compound. Its key physicochemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 20856-57-9

Molecular Formula C₉H₇Cl₅N₂O

Molecular Weight 336.43 g/mol

Synonyms Imugan, Milfaron, BAY 79770

Appearance Colorless crystals

Melting Point 172.61 °C

Boiling Point 414.4 °C

Water Solubility Moderately soluble

Volatility Volatile

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of Chloraniformethan is

not readily available in recent literature due to its obsolete status, a general synthetic route can

be inferred from related compounds and older publications. The synthesis of N-(2,2,2-trichloro-

1-arylaminoethyl)formamides, a class of compounds to which Chloraniformethan belongs,

has been described. The likely synthesis involves the condensation of 3,4-dichloroaniline with

chloral (trichloroacetaldehyde) and formamide.

General Experimental Protocol
Reaction: Condensation of 3,4-dichloroaniline, chloral, and formamide.

Reagents:

3,4-Dichloroaniline

Chloral (Trichloroacetaldehyde)

Formamide
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An appropriate solvent (e.g., toluene or xylene)

A catalytic amount of a dehydrating agent or acid catalyst (optional)

Procedure:

To a reaction vessel equipped with a stirrer, condenser, and thermometer, add 3,4-

dichloroaniline and the chosen solvent.

Slowly add chloral to the mixture while maintaining a controlled temperature. An exothermic

reaction may occur.

Add formamide to the reaction mixture.

Heat the mixture to reflux for several hours to drive the condensation reaction to completion.

Water produced during the reaction can be removed azeotropically using a Dean-Stark trap if

a suitable solvent is used.

After the reaction is complete (monitored by a suitable technique like TLC), cool the mixture

to room temperature.

The crude product may precipitate upon cooling or can be obtained by removal of the solvent

under reduced pressure.

The crude product should be purified by recrystallization from an appropriate solvent (e.g.,

ethanol or a mixture of solvents) to yield pure N-[2,2,2-trichloro-1-(3,4-

dichloroanilino)ethyl]formamide.

Note: This is a generalized protocol. The specific reaction conditions, such as molar ratios of

reactants, reaction time, and temperature, would need to be optimized for the best yield and

purity.

Experimental Workflow Diagram
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Reaction Setup
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Workup and Purification
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A generalized workflow for the synthesis of Chloraniformethan.

Biological Activity and Mechanism of Action
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Chloraniformethan is classified as a formamide fungicide with protectant action, primarily

effective against powdery mildew on cereals and other crops. It is considered to be less

systemic in its action compared to some other fungicides.

Proposed Mechanism of Action: Inhibition of Sterol
Biosynthesis
While the specific molecular target of Chloraniformethan has not been extensively studied, its

chemical relative, Triforine, another chloralformamide fungicide, is known to inhibit sterol

biosynthesis in fungi. Specifically, Triforine acts as a sterol 14α-demethylase inhibitor (DMI)[1].

This enzyme is a critical component of the fungal ergosterol biosynthesis pathway. Ergosterol is

an essential component of fungal cell membranes, analogous to cholesterol in mammalian

cells, and is vital for maintaining membrane fluidity, integrity, and the function of membrane-

bound enzymes.

By inhibiting the 14α-demethylase enzyme, Chloraniformethan likely disrupts the production

of ergosterol, leading to the accumulation of toxic sterol intermediates and a depletion of

functional ergosterol in the fungal cell membrane. This disruption of membrane integrity

ultimately inhibits fungal growth and proliferation.

Signaling Pathway Diagram: Fungal Ergosterol
Biosynthesis Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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